![molecular formula C17H20N2O3S B2955515 2-[methyl-(4-methylphenyl)sulfonylamino]-N-(3-methylphenyl)acetamide CAS No. 428822-72-4](/img/structure/B2955515.png)
2-[methyl-(4-methylphenyl)sulfonylamino]-N-(3-methylphenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Scientific Research Applications
Synthesis and Antimicrobial Evaluation
This compound has been explored for its potential in the synthesis of new heterocyclic compounds incorporating a sulfamoyl moiety, aimed for use as antimicrobial agents. The study involved synthesizing various derivatives, including thiazole, pyridone, pyrazole, chromene, and hydrazone derivatives, through reactions with N-[4-(aminosulfonyl)phenyl]-2-cyanoacetamide. These compounds demonstrated promising in vitro antibacterial and antifungal activities (Darwish et al., 2014).
Detection of Carbonyl Compounds
A novel application involves the use of 2-aminooxy-N-[3-(5-dimethylamino-naphtalene-1-sulfonylamino)-propyl]-acetamide as a molecular probe for the sensitive detection of carbonyl compounds (i.e., aldehydes and ketones) in environmental water samples. This research highlighted the compound's utility in trace measurement, demonstrating low limits of detection for formaldehyde and other carbonyls, making it valuable for environmental monitoring (Houdier et al., 2000).
Antimicrobial and Genotoxic Properties
Further research into benzoimidazole derivatives, structurally related to 2-[methyl-(4-methylphenyl)sulfonylamino]-N-(3-methylphenyl)acetamide, showed antimicrobial and genotoxic activities. These studies contribute to understanding the chemical's bioactivity, laying the groundwork for potential therapeutic uses (Benvenuti et al., 1997).
Lead Development in Antimalarial Activity
Research on derivatives of this compound for antimalarial activity provided insights into quantitative structure-activity relationships, leading to the development of compounds with promising antimalarial properties against various Plasmodium species. This indicates its potential for therapeutic applications in malaria treatment (Werbel et al., 1986).
Immunomodulating Effects on Tumor Response
A novel synthetic compound, CL 259,763, structurally related to this compound, showed the capability to modify the reactivity of lymphoid cell populations in response to tumor growth. This compound enhanced the immune response to tumors, indicating its potential in cancer therapy (Wang et al., 2004).
Future Directions
The future directions for research on this compound could include further investigation into its synthesis, reactions, and potential applications. This could involve experimental studies to determine its physical and chemical properties, computational studies to predict its behavior, and biological studies to determine its mechanism of action .
Properties
IUPAC Name |
2-[methyl-(4-methylphenyl)sulfonylamino]-N-(3-methylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20N2O3S/c1-13-7-9-16(10-8-13)23(21,22)19(3)12-17(20)18-15-6-4-5-14(2)11-15/h4-11H,12H2,1-3H3,(H,18,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QLVNDWXKLWNAJS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)N(C)CC(=O)NC2=CC=CC(=C2)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
332.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.